N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C24H18N2O3S/c1-29-19-14-12-18(13-15-19)23(28)26-24-25-20(16-8-4-2-5-9-16)22(30-24)21(27)17-10-6-3-7-11-17/h2-15H,1H3,(H,25,26,28)
• InChI Key: GWTAISADZNYBMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H18N2O3S
• Molecular Weight: 414.5 g/mol

Description

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide (BPBM) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. BPBM is a thiazole-based compound that exhibits promising biological activities, making it a valuable tool for researchers studying the underlying mechanisms of various diseases.

Mechanism of Action

Target of Action

CHEMBL4755914, also known as N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide, primarily targets the adenosine receptor A1 . This receptor plays a crucial role in inhibiting adenylate cyclase activity and regulating neurotransmitter release .

Mode of Action

The compound acts as a receptor antagonist , blocking the adenosine receptor A1 . This interaction inhibits the receptor’s normal function, leading to changes in the cellular response to adenosine .

Biochemical Pathways

Adenosine plays a key role in energy transfer and signal transduction .

Pharmacokinetics

Its interaction with the adenosine receptor a1 suggests it is able to cross cell membranes and reach its target

Result of Action

The primary result of CHEMBL4755914’s action is the inhibition of the adenosine receptor A1 . This can lead to changes in cellular responses to adenosine, potentially impacting a variety of physiological processes.

Advantages and Limitations for Lab Experiments

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide has several advantages for use in laboratory experiments. It is a stable and relatively non-toxic compound that can be easily synthesized in high yield and purity. This compound also exhibits potent biological activities, making it a valuable tool for researchers studying the underlying mechanisms of various diseases. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide. One area of interest is the development of this compound-based drugs for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is the investigation of the molecular mechanisms underlying the biological activities of this compound, which could lead to the development of more potent and specific compounds. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and humans, as well as its potential interactions with other drugs.

Scientific Research Applications

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial activities, making it a promising candidate for drug discovery and development. This compound has also been investigated for its neuroprotective effects, with studies demonstrating its ability to protect against oxidative stress and neuronal damage.